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Compound of Interest

Compound Name: C18(Plasm) LPC

Cat. No.: B1263083

Get Quote

Technical Support Center: C18(Plasm) LPC
Stability
This technical support center provides researchers, scientists, and drug development

professionals with guidance on preventing the degradation of 1-O-1'-(Z)-octadecenyl-2-

hydroxy-sn-glycero-3-phosphocholine (C18(Plasm) LPC) during sample storage.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Q1: What is C18(Plasm) LPC and why is its stability a concern?

C18(Plasm) LPC is a lysoplasmalogen, a type of phospholipid characterized by a vinyl-ether

bond at the sn-1 position of the glycerol backbone. This vinyl-ether linkage is highly susceptible

to degradation through two primary pathways: acid-catalyzed hydrolysis and oxidation.[1]

Degradation can lead to inaccurate quantification and misinterpretation of experimental results,

making proper storage crucial for sample integrity.

Q2: What are the main causes of C18(Plasm) LPC degradation during storage?
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The primary culprits in C18(Plasm) LPC degradation are:

Acidic Conditions: The vinyl-ether bond is particularly sensitive to low pH, which can lead to

rapid hydrolysis.

Oxidation: Exposure to oxygen and reactive oxygen species (ROS) can lead to oxidative

cleavage of the vinyl-ether bond. This process can be accelerated by the presence of metal

ions.

Inappropriate Temperatures: Higher temperatures increase the rate of both hydrolytic and

oxidative degradation.

Repeated Freeze-Thaw Cycles: These can disrupt sample integrity and expose C18(Plasm)
LPC to degradative enzymes and pro-oxidants.

Q3: How can I prevent the oxidative degradation of my samples?

The most effective way to prevent oxidation is to add an antioxidant to your samples and store

them under an inert atmosphere.

Antioxidant Addition: Butylated hydroxytoluene (BHT) is a commonly used antioxidant for

lipid preservation. A final concentration of 100 µM BHT in plasma or serum samples is

recommended.

Inert Atmosphere: After adding the antioxidant, overlay the sample with an inert gas such as

argon or nitrogen before sealing the storage vial. This displaces oxygen and minimizes the

potential for oxidation.

Q4: What is the optimal temperature for storing samples containing C18(Plasm) LPC?

For long-term storage, it is crucial to keep samples at low temperatures to minimize enzymatic

activity and chemical degradation.

-80°C: This is the highly recommended temperature for long-term storage of plasma and

other biological samples containing C18(Plasm) LPC.
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-20°C: While acceptable for shorter-term storage, degradation can still occur over time at this

temperature.[2]

Q5: How many times can I freeze and thaw my samples?

It is critical to minimize the number of freeze-thaw cycles. Each cycle can compromise the

integrity of the sample. It is best practice to aliquot samples into single-use volumes before the

initial freezing to avoid the need for repeated thawing of the entire sample.

Q6: What type of storage container should I use?

For lipids dissolved in organic solvents, always use glass vials with Teflon-lined caps. Plastic

containers can leach impurities that may interfere with your analysis. For aqueous samples like

plasma, polypropylene tubes are generally acceptable.

Data Presentation: Storage Condition Comparison
The following table summarizes the expected stability of C18(Plasm) LPC under various

storage conditions.
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Storage
Temperature

Antioxidant
(BHT)

Atmosphere
Expected
Stability

Recommendati
ons

-80°C Yes (100 µM)
Inert

(Argon/Nitrogen)
High

Optimal for long-

term storage.

-80°C No Air Moderate
Risk of oxidation

over time.

-20°C Yes (100 µM)
Inert

(Argon/Nitrogen)
Moderate to High

Suitable for short

to medium-term

storage.

-20°C No Air Low to Moderate

Significant

degradation is

likely over time.

4°C

(Refrigerator)
- - Very Low

Not

recommended

for storage

beyond

immediate

processing.

Room

Temperature
- - Extremely Low

Avoid at all

costs.

Experimental Protocols
Protocol 1: Addition of BHT to Plasma/Serum Samples
Objective: To add Butylated Hydroxytoluene (BHT) to plasma or serum samples to prevent lipid

oxidation during storage.

Materials:

Butylated Hydroxytoluene (BHT)

Ethanol (EtOH), HPLC grade
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Phosphate-buffered saline (PBS), pH 7.4

Low retention siliconized microcentrifuge tubes

Vortex mixer

Pipettes and sterile tips

Procedure:

Prepare a 1000x BHT stock solution (100 mM in EtOH):

Dissolve 220.35 mg of BHT in 10 mL of ethanol.

Aliquot into 500 µL volumes in low retention siliconized microcentrifuge tubes.

Store the aliquots at -20°C.

Prepare a 100x BHT working solution (10 mM in PBS):

On the day of use, take one 500 µL aliquot of the 1000x BHT stock solution.

Add 5 µL of the 1000x BHT stock to 45 µL of PBS.

Vortex briefly to mix.

Add BHT to plasma/serum samples:

For every 100 µL of plasma or serum, add 1 µL of the 100x BHT working solution to

achieve a final concentration of 100 µM.

Vortex the sample briefly to ensure thorough mixing.

Storage:

Overlay the sample with argon or nitrogen gas.

Seal the tube tightly.
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Store at -80°C for long-term storage.

Protocol 2: Lipid Extraction from Plasma using a
Modified Folch Method
Objective: To extract total lipids, including C18(Plasm) LPC, from plasma samples for

subsequent analysis.

Materials:

Chloroform (CHCl3), HPLC grade

Methanol (MeOH), HPLC grade

0.9% NaCl solution (aqueous)

BHT (as an antioxidant)

Glass centrifuge tubes with Teflon-lined caps

Vortex mixer

Centrifuge

Pipettes and glass syringes

Procedure:

Sample Preparation:

To a 1 mL plasma sample in a glass centrifuge tube, add 20 µL of a 5 mg/mL solution of

BHT in methanol.

Solvent Addition:

Add 2 mL of methanol to the plasma sample. Vortex for 30 seconds.

Add 4 mL of chloroform. Vortex for 1 minute.
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Phase Separation:

Centrifuge the mixture at 2,000 x g for 10 minutes at 4°C. This will separate the mixture

into two phases.

Carefully collect the lower organic phase (chloroform layer) containing the lipids using a

glass Pasteur pipette and transfer it to a clean glass tube.

Washing:

Add 2 mL of a 0.9% NaCl solution to the collected organic phase.

Vortex for 30 seconds and centrifuge at 2,000 x g for 10 minutes at 4°C.

Carefully remove the upper aqueous layer.

Drying and Storage:

Evaporate the solvent from the final organic phase under a gentle stream of nitrogen.

Resuspend the dried lipid extract in a suitable solvent for your analytical method (e.g.,

methanol or isopropanol).

Store the extracted lipids at -80°C under an inert atmosphere.

Protocol 3: Quantification of C18(Plasm) LPC using LC-
MS/MS
Objective: To quantify the concentration of C18(Plasm) LPC in an extracted lipid sample using

liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Instrumentation and Materials:

LC-MS/MS system with an electrospray ionization (ESI) source

C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

C18(Plasm) LPC analytical standard
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Deuterated C18(Plasm) LPC internal standard (e.g., C18(Plasm) LPC-d9)

Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate

Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid and 10 mM

ammonium formate

Procedure:

Preparation of Standard Solutions:

Prepare a stock solution of C18(Plasm) LPC and the deuterated internal standard in

methanol.

Create a series of calibration standards by serially diluting the C18(Plasm) LPC stock

solution. Each calibration standard should contain a fixed concentration of the deuterated

internal standard.

Sample Preparation:

To your extracted lipid sample, add the deuterated internal standard at the same

concentration used in the calibration standards.

LC-MS/MS Analysis:

Inject the prepared samples and calibration standards onto the LC-MS/MS system.

LC Method:

Flow rate: 0.3 mL/min

Column temperature: 40°C

Gradient: Start with 50% B, increase to 100% B over 10 minutes, hold for 5 minutes,

then return to initial conditions.

MS/MS Method (Positive Ion Mode):
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Monitor the precursor to product ion transitions for C18(Plasm) LPC and its deuterated

internal standard. A common transition for choline-containing lipids is the precursor ion

to the m/z 184 product ion (phosphocholine headgroup).

Data Analysis:

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the calibration standards.

Determine the concentration of C18(Plasm) LPC in your samples by interpolating their

peak area ratios from the calibration curve.

Mandatory Visualizations
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Caption: Degradation pathways of C18(Plasm) LPC.
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Caption: Recommended workflow for sample handling and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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